Cas no 62247-22-7 (3-Pyridinepropanoic acid, b-amino-, ethyl ester)
3-Pyridinepropanoic acid, b-amino-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinepropanoic acid, b-amino-, ethyl ester
- ethyl 3-aMino-3-(pyridin-3-yl)propanoate
- Ethyl 3-amino-3-pyridin-3-yl-propionate
- Ethyl 3-amino-3-(3-pyridinyl)propanoate
- SCHEMBL1294809
- AKOS000308497
- SUOOQSWLTJJSDK-UHFFFAOYSA-N
- F83911
- CS-0377229
- EN300-4196072
- 3-Amino-3-pyridin-3-yl-propionic acid ethyl ester
- ethyl 3-amino-3-pyridin-3-ylpropanoate
- 62247-22-7
- MFCD03421667
- ethyl beta-amino-beta-(3-pyridyl)propionate
- FT-0759161
- DB-009964
- DB-024321
-
- Inchi: 1S/C10H14N2O2/c1-2-14-10(13)6-9(11)8-4-3-5-12-7-8/h3-5,7,9H,2,6,11H2,1H3
- InChI Key: SUOOQSWLTJJSDK-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C1C=NC=CC=1)N)=O
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 65.2Ų
3-Pyridinepropanoic acid, b-amino-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4196072-0.05g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-4196072-0.1g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-4196072-0.25g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-4196072-0.5g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-4196072-1.0g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-4196072-2.5g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-4196072-5.0g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-4196072-10.0g |
ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 10g |
$2884.0 | 2023-05-25 | ||
| Aaron | AR00F5WF-100mg |
Ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 98% | 100mg |
$5.00 | 2025-02-12 | |
| Aaron | AR00F5WF-250mg |
Ethyl 3-amino-3-(pyridin-3-yl)propanoate |
62247-22-7 | 98% | 250mg |
$5.00 | 2025-02-12 |
3-Pyridinepropanoic acid, b-amino-, ethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-Pyridinepropanoic acid, b-amino-, ethyl ester
Comprehensive Overview of 3-Pyridinepropanoic acid, β-amino-, ethyl ester (CAS No. 62247-22-7)
3-Pyridinepropanoic acid, β-amino-, ethyl ester (CAS No. 62247-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a pyridine ring and an amino group, is widely studied for its potential applications in drug synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the development of bioactive compounds and medicinal chemistry.
The compound’s CAS No. 62247-22-7 is a critical identifier for researchers and manufacturers, ensuring precise communication across scientific literature and regulatory documents. With the growing demand for custom synthesis and high-purity intermediates, 3-Pyridinepropanoic acid, β-amino-, ethyl ester has become a focal point in the search for innovative therapeutic agents. Its relevance is further highlighted by its potential role in addressing neurodegenerative diseases and metabolic disorders, topics that are currently trending in biomedical research.
One of the key reasons for the compound’s popularity is its versatility. The ethyl ester group enhances its solubility and stability, making it suitable for various organic reactions and catalytic processes. Researchers are particularly interested in its use for peptide coupling and heterocyclic chemistry, where it serves as a precursor for more complex structures. Additionally, its pyridine moiety is often explored in the context of enzyme inhibition and receptor binding, aligning with the current focus on targeted drug delivery systems.
In the context of green chemistry and sustainable synthesis, 3-Pyridinepropanoic acid, β-amino-, ethyl ester is also being evaluated for its environmental impact. With increasing scrutiny on chemical waste and eco-friendly processes, this compound’s potential for low-toxicity applications is a significant advantage. This aligns with the broader industry shift toward green solvents and biodegradable intermediates, which are highly searched topics in modern chemical research.
From a commercial perspective, the demand for CAS No. 62247-22-7 is driven by its utility in pharmaceutical R&D and academic studies. Suppliers and manufacturers often highlight its high purity and consistent quality, which are essential for reproducible results in laboratory settings. Furthermore, its role in combinatorial chemistry and high-throughput screening makes it a sought-after reagent for drug discovery programs.
In summary, 3-Pyridinepropanoic acid, β-amino-, ethyl ester (CAS No. 62247-22-7) is a multifaceted compound with broad applications in medicinal chemistry, organic synthesis, and biochemical research. Its structural features and functional groups make it a valuable tool for scientists exploring new therapeutic avenues and sustainable chemical processes. As research continues to evolve, this compound is likely to remain a key player in the development of next-generation pharmaceuticals and biomaterials.
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